Cas no 2708281-69-8 (2-(1,1-difluoroethyl)piperazine;dihydrochloride)

• Product Name: 2-(1,1-difluoroethyl)piperazine;dihydrochloride
• CAS No: 2708281-69-8
• MF: C₆H₁₃ClF₂N₂
• MW: 186.630627393723
• MDL: MFCD32670615
• CID: 5264823
• PubChem ID: 146026784
• Update Time: 2026-03-09

2-(1,1-difluoroethyl)piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethyl)piperazine;dihydrochloride
• 2708281-69-8
• PS-16095
• 2-(1,1-DIFLUOROETHYL)PIPERAZINE DIHYDROCHLORIDE
• 2-(1,1-Difluoroethyl)piperazine diHCl
• D78972

• MDL： MFCD32670615
• Inchi： 1S/C6H12F2N2.ClH/c1-6(7,8)5-4-9-2-3-10-5;/h5,9-10H,2-4H2,1H3;1H
• InChI Key： LCQJOGQAMSIJMD-UHFFFAOYSA-N
• SMILES： C(C1NCCNC1)(F)(F)C.Cl

Computed Properties

• Exact Mass: 222.0502102g/mol
• Monoisotopic Mass: 222.0502102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on 2-(1,1-difluoroethyl)piperazine;dihydrochloride

Research Update on 2-(1,1-Difluoroethyl)piperazine Dihydrochloride (CAS: 2708281-69-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1,1-difluoroethyl)piperazine dihydrochloride (CAS: 2708281-69-8) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This piperazine derivative, characterized by its difluoroethyl modification, demonstrates unique physicochemical properties that make it particularly valuable for pharmaceutical applications. Recent studies have focused on its potential as a versatile building block in the synthesis of bioactive molecules, with particular attention to its role in enhancing pharmacokinetic profiles and target binding affinity.

Structural analyses reveal that the difluoroethyl group at the 2-position of the piperazine ring introduces both steric and electronic effects that can significantly influence molecular interactions. The presence of two fluorine atoms creates a strong dipole moment while maintaining metabolic stability, a combination that is highly desirable in modern drug design. The dihydrochloride salt form improves the compound's solubility, making it more suitable for biological testing and formulation development.

In recent preclinical studies, derivatives incorporating 2-(1,1-difluoroethyl)piperazine have shown promising activity against several therapeutic targets. Particularly noteworthy is its application in central nervous system (CNS) drug development, where the compound's ability to cross the blood-brain barrier while maintaining stability has been demonstrated. Researchers at multiple institutions have reported successful incorporation of this scaffold into novel dopamine and serotonin receptor modulators, with improved selectivity profiles compared to previous generations of compounds.

The synthetic accessibility of 2-(1,1-difluoroethyl)piperazine dihydrochloride has also been a focus of recent optimization efforts. New catalytic methods have been developed to streamline its production at scale, addressing previous challenges in yield and purity. These advances are particularly important as the compound moves from research-scale applications toward potential commercial development in pharmaceutical formulations.

Safety profiling indicates that the core 2-(1,1-difluoroethyl)piperazine structure demonstrates favorable toxicological characteristics in initial assessments. The dihydrochloride form shows good stability under standard storage conditions, with no significant degradation observed in accelerated stability testing. These properties, combined with its synthetic versatility, suggest that this compound will continue to be an important tool in medicinal chemistry for the foreseeable future.

Looking ahead, researchers are exploring the potential of 2-(1,1-difluoroethyl)piperazine dihydrochloride in additional therapeutic areas, including antimicrobial and anticancer applications. Its unique combination of properties makes it particularly interesting for the development of targeted therapies where both potency and selectivity are crucial. As more structure-activity relationship data becomes available, the full potential of this compound as a pharmaceutical building block is expected to become even more apparent.